4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H28N4O3S2.ClH/c1-3-16-6-4-5-12-25(16)30(27,28)17-9-7-15(8-10-17)20(26)23-21-22-18-11-13-24(2)14-19(18)29-21;/h7-10,16H,3-6,11-14H2,1-2H3,(H,22,23,26);1H
• InChI Key: IZYJZTHETLXRIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CN(CC4)C.Cl
• Molecular Formula: C21H29ClN4O3S2
• Molecular Weight: 485.1 g/mol
• CAS No.: 1215587-28-2

Description

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H29ClN4O3S2 and its molecular weight is 485.06. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodology and Structural Characterization Research on similar sulfur and nitrogen-containing heterocycles, such as isothiazolopyridines and pyridothiazines, demonstrates advances in synthetic methodologies, including both conventional chemical reactions and modern microwave-assisted techniques. These compounds are of interest due to their valuable biological activities. The synthesis of these related compounds involves various chemical transformations, suggesting that the compound could also be synthesized and modified through analogous methods to explore its potential applications in scientific research (Youssef, Azab, & Youssef, 2012).

Biological Activities and Pharmacological Screening Compounds with structures similar to the specified chemical have been evaluated for a range of biological activities. For instance, triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives have been synthesized and subjected to in vitro molecular docking screenings and antimicrobial and antioxidant activity evaluations. These studies highlight the potential of such compounds in drug discovery, especially as antimicrobial and antioxidant agents (Flefel et al., 2018).

Anticonvulsant and Antipsychotic Potential Research into isothiazolopyridine derivatives for their anticonvulsant and antipsychotic properties indicates potential pharmacological applications. Specifically, studies have focused on the structural characterization and the evaluation of analgesic isothiazolopyridines, suggesting that similar compounds, including the one , may possess significant pharmacological value in developing new therapeutic agents (Karczmarzyk & Malinka, 2008).